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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B185860 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring both laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the proper

disposal of TINUVIN-1130, a hydroxyphenyl-benzotriazole class UV absorber. Adherence to

these procedures is critical due to the chemical's potential for skin sensitization and its

classification as toxic to aquatic life with long-lasting effects.[1][2][3][4]

Immediate Safety and Hazard Information
Before handling TINUVIN-1130, it is essential to be aware of its primary hazards. This

information is critical for preventing accidental exposure and ensuring a safe laboratory

environment.
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Hazard Classification Description
Precautionary Statements
(Prevention)

Skin Sensitization (Category

1A)

May cause an allergic skin

reaction.[1][2][3]

P261: Avoid breathing mist,

vapors, or spray.[1][2][3] P272:

Contaminated work clothing

should not be allowed out of

the workplace.[1][2] P280:

Wear protective gloves.[1][2][3]

Hazardous to the Aquatic

Environment (Acute, Category

2)

Toxic to aquatic life.[1]
P273: Avoid release to the

environment.[1][2][3]

Hazardous to the Aquatic

Environment (Chronic,

Category 2)

Toxic to aquatic life with long

lasting effects.[1][2][3]

P273: Avoid release to the

environment.[1][2][3]

Personal Protective Equipment (PPE): When handling TINUVIN-1130, always use appropriate

personal protective equipment. This includes:

Eye Protection: Safety glasses with side-shields or chemical workers' goggles.[5]

Hand Protection: Impervious gloves.[5]

Skin and Body Protection: A lab coat or protective clothing to prevent skin contact.[5]

Respiratory Protection: If ventilation is inadequate or there is a risk of inhaling mists or

vapors, use a NIOSH-approved respirator.[1][5]

Step-by-Step Disposal Protocol for TINUVIN-1130
The guiding principle for the disposal of TINUVIN-1130 is the prevention of its release into the

environment.[1][2][3] Under no circumstances should this chemical be discharged into drains,

surface waters, or groundwater.[1]

1. Waste Collection and Storage:
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Collect all waste TINUVIN-1130, including unused product and contaminated materials, in a

designated, closable, and properly labeled container.[5]

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition and incompatible materials such as oxidizing agents.[1][6]

2. Management of Spills:

In the event of a spill, immediately contain the material using an absorbent, non-combustible

material like sand.[5]

Carefully shovel the absorbed material into a suitable container for disposal.[5]

Thoroughly clean the spill area, and collect all cleaning materials for disposal as hazardous

waste.[5]

3. Disposal of Contaminated Materials:

Any materials that have come into contact with TINUVIN-1130, such as personal protective

equipment, absorbent pads, and cleaning supplies, must be treated as hazardous waste.

Place these materials in the designated waste container for TINUVIN-1130.

4. Final Disposal:

The final disposal of TINUVIN-1130 waste must be conducted in strict accordance with all

applicable federal, state, and local regulations.[1][5]

Engage a licensed hazardous waste disposal company to handle the transportation and final

treatment of the waste.

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and a scrubber.[5]

5. Empty Container Disposal:

Empty containers of TINUVIN-1130 should be triple-rinsed (or the equivalent). The rinsate

should be collected and treated as hazardous waste.
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To prevent reuse, the container should be punctured or crushed.[1][3]

Dispose of the container in accordance with local regulations, which may include disposal in

a sanitary landfill or through a licensed waste management service.[3]

The following diagram illustrates the decision-making process for the proper disposal of

TINUVIN-1130.
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TINUVIN-1130 Waste Generated

Spill Occurs

Contain with Absorbent Material
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Place in Designated Hazardous Waste Container

No (Routine Waste)

Collect Absorbed Material into Labeled Container

Empty Container?

Triple Rinse Container & Collect Rinsate

Yes

Engage Licensed Hazardous Waste Disposal Service

No (Waste Product)

Puncture or Crush Container

Dispose of Container per Local Regulations

Disposal Complete

Incinerate in a Permitted Facility

Click to download full resolution via product page

Caption: TINUVIN-1130 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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